2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride

• Molecular Formula: C8H20ClNO
• Molecular Weight: 181.70 g/mol
• IUPAC Name: 2-(3,3-dimethylbutylamino)ethanol;hydrochloride
• InChI: InChI=1S/C8H19NO.ClH/c1-8(2,3)4-5-9-6-7-10;/h9-10H,4-7H2,1-3H3;1H
• InChI Key: YCAYGHZMFYEQAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCNCCO.Cl

Description

2-[(3,3-Dimethylbutyl)amino]ethan-1-ol hydrochloride is an ethanolamine derivative featuring a branched 3,3-dimethylbutyl group attached to the amino moiety of ethanolamine, with a hydrochloride salt improving its stability and solubility. Ethanolamine-based compounds are widely studied for pharmacological applications due to their ability to interact with biological targets such as neurotransmitter receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride typically involves the reaction of 3,3-dimethylbutylamine with ethylene oxide, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions often include controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of 2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of automated systems and quality control measures is essential to maintain consistency in the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: The compound can participate in substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and alkylating agents are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and chemical analysis.

Biology: Employed in the study of biochemical pathways and cellular processes.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3,3-Dimethylbutyl)amino]ethan-1-olhydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues with Aromatic Substituents

Example: 2-{[(3-Chlorophenyl)methyl]amino}ethan-1-ol hydrochloride (CAS 1158237-96-7)

• Molecular Formula: C₉H₁₃Cl₂NO
• Key Differences : Replaces the 3,3-dimethylbutyl group with a 3-chlorobenzyl substituent.
• Chlorinated aromatic moieties are associated with metabolic stability but may introduce toxicity concerns .

Heterocyclic Derivatives

Example: 2-[(3-Thienylmethyl)amino]-1-butanol hydrochloride (CAS 892592-63-1)

• Molecular Formula: C₉H₁₅NOS·HCl
• Key Differences: Features a thiophene ring and a longer carbon chain (butanol vs. ethanol).
• Implications: The thienyl group introduces sulfur-mediated electronic effects, which may alter receptor binding or metabolic pathways. The extended carbon chain could reduce aqueous solubility compared to ethanolamine derivatives .

Alkyl-Substituted Ethanolamines

Example: Methyl (S)-3,3-dimethyl-2-(methylamino)butanoate hydrochloride (EP 4374877A2)

• Molecular Formula: C₈H₁₈ClNO₂
• Key Differences: Contains a methyl ester backbone instead of ethanolamine.
• Implications :
  • The ester group may confer higher lipophilicity but susceptibility to hydrolysis under physiological conditions.
  • The branched 3,3-dimethylbutyl group is retained, suggesting similar steric effects in synthesis or receptor interactions .

Pharmacologically Active Ethanolamines

Example 1 : Fluphenazine Hydrochloride

• Molecular Formula : C₂₂H₂₆F₃N₃O₂S·2HCl
• Key Differences: Incorporates a phenothiazine ring and piperazine side chain.
• Implications: The complex structure enables dopamine receptor antagonism, critical for antipsychotic activity.

Example 2 : Estilefrine Hydrochloride

• Molecular Formula: C₁₀H₁₅NO₂·HCl
• Key Differences: Features a hydroxyphenyl group and ethylaminoethanol backbone.
• Implications :
  • The polar hydroxyl group enhances water solubility, contrasting with the hydrophobic dimethylbutyl substituent in the target compound.
  • Used as a sympathomimetic agent, highlighting how substituent polarity directs therapeutic applications .

Comparative Data Table

Compound Name	Molecular Formula	Substituent Type	Molecular Weight	Key Properties/Applications	References
2-[(3,3-Dimethylbutyl)amino]ethan-1-ol HCl	C₈H₂₀ClNO*	Branched alkyl	~181.7*	Predicted high lipophilicity	-
2-{[(3-Chlorophenyl)methyl]amino}ethanol HCl	C₉H₁₃Cl₂NO	Aromatic (chlorobenzyl)	234.11	Potential CNS activity
2-[(3-Thienylmethyl)amino]-1-butanol HCl	C₉H₁₅NOS·HCl	Heterocyclic (thienyl)	221.74	Altered metabolic stability
Fluphenazine HCl	C₂₂H₂₆F₃N₃O₂S·2HCl	Phenothiazine derivative	510.42	Antipsychotic (Dopamine antagonist)
Estilefrine HCl	C₁₀H₁₅NO₂·HCl	Hydroxyphenyl	233.7	Sympathomimetic agent

*Estimated based on structural analysis.

Research Findings and Implications

• Synthesis Insights: highlights a synthesis route using hydrochloric acid and dioxane, which may be applicable to the target compound. NMR data (e.g., δ 9.00 brs for NH) suggests proton environments common to ethanolamine hydrochlorides .
• Stability : Forced degradation studies on Fluphenazine () reveal susceptibility to oxidation, implying that the target compound may require similar stability testing under stress conditions .
• Regulatory Considerations : The 3,3-dimethylbutyl group in ’s Schedule 1A03 compound indicates regulatory scrutiny for certain substituents, which could impact the target compound’s development in pharmaceuticals .